3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(2-thiophen-2-yl-2-thiophen-2-ylsulfonylethyl)benzamide
• InChI: InChI=1S/C20H21NO6S3/c1-25-14-10-13(11-15(26-2)19(14)27-3)20(22)21-12-17(16-6-4-8-28-16)30(23,24)18-7-5-9-29-18/h4-11,17H,12H2,1-3H3,(H,21,22)
• InChI Key: LCTXVBFVQYMFET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C20H21NO6S3
• Molecular Weight: 467.6 g/mol

Description

3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide, also known as TTB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. TTB is a benzamide derivative that has shown promising results in preclinical studies for its anti-inflammatory and anti-tumor properties.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide is not fully understood, but it is believed to involve the inhibition of NF-κB activation. NF-κB is a transcription factor that plays a key role in the inflammatory response and is activated in response to various stimuli, including cytokines and oxidative stress. Inhibition of NF-κB activation by 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide may lead to a decrease in the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has been shown to have anti-inflammatory and anti-tumor properties in preclinical studies. In addition to its ability to inhibit NF-κB activation, 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has been shown to induce apoptosis in cancer cells. 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has also been shown to reduce the expression of COX-2, an enzyme that plays a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide is its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. However, there are also limitations to its use in lab experiments. 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide. One area of interest is the development of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide as a therapeutic agent for the treatment of inflammatory diseases and cancer. In addition, further studies are needed to fully understand the mechanism of action of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide and its potential side effects. Other potential future directions include the development of new synthetic methods for 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide and the exploration of its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide involves the reaction of 3,4,5-trimethoxybenzamide with 2-(2-thienylsulfonyl)ethylamine in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide as a white crystalline solid.

Scientific Research Applications

3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has been the subject of several scientific studies due to its potential as a therapeutic agent. The compound has shown promising results in preclinical studies for its anti-inflammatory and anti-tumor properties. 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. In addition, 3,4,5-trimethoxy-N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]benzamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.